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Get Quote

Core Nomenclature and Chemical Identity

The table below summarizes the key identifiers that establish benoxinate and oxybuprocaine as synonyms for

the same pharmaceutical substance.

Nomenclature Aspect Details

Primary International Name Oxybuprocaine (INN - International Nonproprietary Name)

[1]

Common Synonym Benoxinate (used particularly in the United States) [2] [3]

[4]

Chemical Name (IUPAC) 2-(diethylamino)ethyl 4-amino-3-butoxybenzoate [1] [3]

Trade Names Novesin (or Novesine) is a primary example [1] [2]

CAS Registry Number (Free Base) 99-43-4 [2]

CAS Registry Number (Hydrochloride
Salt)

5987-82-6 [3]

Molecular Formula (Free Base) C17H28N2O3 [1] [2] [4]
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Nomenclature Aspect Details

Molecular Formula (Hydrochloride Salt) C17H29ClN2O3 [3] [5]

The hydrochloride salt form is commonly used in medicinal preparations, such as eye drops [3] [4]. The drug

is classified as an ester-type local anesthetic and works by binding to sodium channels and stabilizing the

neuronal membrane [1] [3].

Clinical Pharmacology and Applications

This drug is formulated for topical application to mucous membranes, with rapid onset and short duration of

action.

Pharmacological &
Clinical Aspect

Description

Mechanism of Action Binds to sodium channels, reversibly decreasing neuronal permeability to

sodium ions, which stabilizes the membrane and prevents nerve impulse
conduction [3].

Primary Medical Uses Surface anesthesia of the eye (for tonometry, foreign body removal) and
mucous membranes of the nose, pharynx, and bronchi for diagnostic

procedures [1] [4].

Onset of Action Very rapid, typically within 30 to 60 seconds after ocular instillation [1] [4].

Duration of Action Relatively short, lasting approximately 10 to 30 minutes depending on
tissue perfusion [1] [4].

Metabolism Rapidly hydrolyzed by esterases in the blood plasma and liver [1] [4].

Elimination Metabolites are excreted in the urine [4].

Adverse Effects and Contraindications
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Prolonged or excessive use can lead to significant adverse effects. The table below outlines key safety

considerations.

Safety Aspect Details

Common Local
Effects

Burning or stinging sensation upon instillation, which usually subsides quickly

[4].

Serious Ocular Risks Irreversible corneal damage, keratopathy, and stromal infiltration with

frequent or chronic use [1] [4].

Systemic Reactions Potential for severe allergic reactions, anaphylaxis, and effects on the central

nervous system. One case of severe bradycardia has been reported [1] [4].

Special Population
Warnings

Safety for use during pregnancy and lactation has not been established [1].

Drug Incompatibilities Incompatible with silver and mercury salts, alkaline substances, and can

reduce the antimicrobial action of sulfonamides [1].

Experimental Evidence and Comparative Data

Experimental studies in veterinary models provide quantitative data on the drug's efficacy and support its

safety profile for single use.
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Animal Selection
(Healthy Horses & Donkeys)

Baseline Measurement
(Corneal Touch Threshold with Esthesiometer)

Randomized Topical Treatment
(0.4% Oxybuprocaine vs. Control/Proparacaine)

Post-Treatment CTT Measurement
(1, 5 min, then 5-min intervals for 75 min)

Data Analysis
(Compare onset, depth, and duration of anesthesia)

Click to download full resolution via product page

Experimental workflow for evaluating corneal anesthesia.

A 2016 study evaluated the efficacy of 0.4% oxybuprocaine hydrochloride in horses and donkeys,

providing a clear experimental protocol [6].

Objective: To assess the anesthetic efficacy and duration of 0.4% oxybuprocaine (benoxinate) and
compare it with 0.5% proparacaine.

Methodology:
Animals: 24 healthy donkeys and 5 healthy horses.

Anesthesia Measurement: Corneal Touch Threshold (CTT) was measured using a Cochet-
Bonnet esthesiometer, which uses a nylon filament of variable length to quantify corneal

sensitivity [6].
Procedure: Baseline CTT was established. Then, 0.2 mL of 0.4% oxybuprocaine with

fluorescein was instilled in one eye, while the contralateral eye received either a saline control
or 0.5% proparacaine. CTT was measured at 1, 5, 10 minutes, and every 5 minutes thereafter

for 75 minutes [6].
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Key Findings:

Oxybuprocaine significantly reduced corneal sensitivity compared to the control.
No statistically significant difference was found in the onset, depth, or duration of corneal

anesthesia between oxybuprocaine and proparacaine.
No local irritation was observed from 0.4% oxybuprocaine, confirming its safety for single use

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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